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Compound of Interest

Compound Name: Tyrphostin AG1112

Cat. No.: B611523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tyrphostin AG1112 is a potent inhibitor of several protein kinases, demonstrating significant

activity against Casein Kinase II (CK II) and p210bcr-abl tyrosine kinase.[1][2][3] It also shows

inhibitory effects on the Epidermal Growth Factor Receptor (EGFR) and Platelet-Derived

Growth Factor Receptor (PDGFR) kinases.[1][2] Due to its targeted activity, Tyrphostin
AG1112 is a valuable tool in studying signal transduction pathways and has potential

therapeutic applications, particularly in the context of chronic myelogenous leukemia (CML) by

inducing differentiation in K562 cells. This document provides detailed protocols for the

preparation of Tyrphostin AG1112 stock solutions and summarizes its key characteristics.

Data Presentation
Chemical and Physical Properties

Property Value Source

Molecular Formula C₁₅H₁₀N₆

Molecular Weight 274.28 g/mol

CAS Number 153150-84-6

Appearance Solid N/A
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Biological Activity (IC₅₀ Values)
Target IC₅₀ Cell Line Source

p210bcr-abl 2 µM p210bcr-abl cells

EGFR 15 µM EGFR cells

PDGFR 20 µM PDGFR cells

Experimental Protocols
Preparation of Tyrphostin AG1112 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Tyrphostin AG1112 in

Dimethyl Sulfoxide (DMSO).

Materials:

Tyrphostin AG1112 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Calibrated micropipettes

Procedure:

Equilibration: Allow the vial of Tyrphostin AG1112 powder to equilibrate to room

temperature for at least 1 hour before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Tyrphostin AG1112 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.74 mg of the compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM

stock solution from 2.74 mg of powder, add 1 mL of DMSO. To facilitate dissolution, vortex

the solution thoroughly. Gentle warming or sonication may be applied if precipitation occurs.
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Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes or amber glass vials to minimize freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for

long-term storage (up to six months). Protect from light.

Note: It is recommended to prepare and use solutions on the same day. If using pre-made

stock solutions, allow the aliquot to thaw completely and equilibrate to room temperature before

use.

Visualizations
Signaling Pathway Inhibition by Tyrphostin AG1112
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Caption: Inhibition of key signaling kinases by Tyrphostin AG1112.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Tyrphostin AG1112 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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